Cas no 393566-78-4 (4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 393566-78-4
• MF: C₁₂H₁₂ClN₃OS₂
• MW: 313.82617855072
• CID: 6565930
• Update Time: 2025-06-08

4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• 4-chloro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide
• Benzamide, 4-chloro-N-[5-(propylthio)-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C12H12ClN3OS2/c1-2-7-18-12-16-15-11(19-12)14-10(17)8-3-5-9(13)6-4-8/h3-6H,2,7H2,1H3,(H,14,15,17)
• InChI Key： MNYZFRRXGWMLRZ-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCCC)S1)(=O)C1=CC=C(Cl)C=C1

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• pka: 7.28±0.50(Predicted)

Additional information on 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

4-Chloro-N-5-(Propylsulfanyl)-1,3,4-Thiadiazol-2-ylbenzamide (CAS No. 393566-78-4): An Overview of a Promising Compound in Medicinal Chemistry

4-Chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 393566-78-4) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzamides and features a thiadiazole ring, which is known for its biological activity and pharmacological significance. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is characterized by a benzene ring substituted with a chlorine atom at the 4-position and an amide group attached to the 2-position of a 1,3,4-thiadiazole ring. The thiadiazole ring itself is further substituted with a propylsulfanyl group at the 5-position. This intricate arrangement of functional groups imparts the compound with a range of biological activities, making it an attractive candidate for drug development.

The synthesis of 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide has been extensively studied in recent years. One common approach involves the reaction of 4-chlorobenzoyl chloride with 5-(propylsulfanyl)-1,3,4-thiadiazol-2-amine in the presence of a base such as triethylamine. This method yields high purity and yield of the desired product. Another synthetic route involves the condensation of 4-chlorobenzoyl chloride with 5-(propylsulfanyl)-1H-tetrazole followed by cyclization to form the thiadiazole ring. Both methods have been optimized to ensure scalability and reproducibility in laboratory settings.

In terms of biological activities, 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide has demonstrated significant potential in various therapeutic areas. One of the most notable applications is its use as an antifungal agent. Studies have shown that this compound exhibits potent antifungal activity against a wide range of fungal pathogens, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve disruption of fungal cell membrane integrity and inhibition of essential enzymes involved in fungal metabolism.

Beyond its antifungal properties, 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide has also been investigated for its anticancer potential. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The anticancer activity is attributed to its ability to inhibit key signaling pathways involved in cell proliferation and survival. Additionally, the compound has shown promise as a potential lead for developing novel anticancer drugs due to its low toxicity profile and high selectivity towards cancer cells.

The anti-inflammatory properties of 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide have also been explored. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This makes it a potential candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The anti-inflammatory activity is thought to be mediated through modulation of nuclear factor-kappa B (NF-kB) signaling pathways.

In addition to its direct biological activities, 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide has also been studied for its ability to enhance the efficacy of other drugs. For example, it has been shown to potentiate the antifungal activity of azole drugs such as fluconazole by disrupting fungal biofilms and enhancing drug penetration into fungal cells. This synergistic effect could lead to more effective treatment regimens for resistant fungal infections.

The pharmacokinetic properties of 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide have also been investigated to assess its suitability for clinical use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters such as half-life and clearance rate. These properties make it a promising candidate for further development into therapeutic agents.

In conclusion, 4-chloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 393566-78-4) is a multifaceted compound with a wide range of biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for drug development in areas such as antifungal therapy, cancer treatment, and anti-inflammatory interventions. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this promising compound.